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Compound of Interest

Compound Name:
2-Chloro-6-fluoro-3-

methylquinoline

Cat. No.: B142903 Get Quote

An In-depth Technical Guide to 2-Chloro-6-fluoro-3-methylquinoline (CAS 131610-11-2)

This technical guide provides a comprehensive overview of the known properties, potential

applications, and suppliers of 2-Chloro-6-fluoro-3-methylquinoline (CAS No. 131610-11-2).

The information is intended for researchers, scientists, and professionals involved in drug

development and chemical synthesis.

Chemical and Physical Properties
2-Chloro-6-fluoro-3-methylquinoline is a substituted quinoline, a class of heterocyclic

aromatic compounds with a wide range of biological activities.[1][2] While specific experimental

data for this particular compound is limited, its fundamental properties have been reported.

Table 1: Physicochemical Properties of 2-Chloro-6-fluoro-3-methylquinoline
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Property Value Source

CAS Number 131610-11-2 [3][4][5]

Molecular Formula C₁₀H₇ClFN [4]

Molecular Weight 195.62 g/mol N/A

IUPAC Name
2-chloro-6-fluoro-3-

methylquinoline
[4]

Boiling Point 290.5°C at 760 mmHg N/A

Flash Point 129.5°C N/A

Density 1.311 g/cm³ N/A

Refractive Index 1.612 N/A

Storage Temperature Room Temperature [3]

Potential Biological Activities and Signaling
Pathways
Direct experimental studies on the biological activity of 2-Chloro-6-fluoro-3-methylquinoline
are not readily available in the public domain. However, based on the activities of structurally

related quinoline derivatives, several potential therapeutic areas and mechanisms of action can

be inferred. Substituted quinolines are known to exhibit a broad spectrum of pharmacological

effects, including antibacterial, antifungal, antimalarial, anticancer, and anti-inflammatory

properties.[1][2][6][7]

A Chinese patent suggests that a derivative, 2-chloro-6-fluoro-3-methylquinoline-4-

carboxamide, may have applications in treating anxiety and sleep disorders.[8] Furthermore,

PubChem indicates that 2-Chloro-6-fluoro-3-methylquinoline is mentioned in 21 patents,

suggesting its utility as an intermediate in the synthesis of potentially bioactive molecules.[9]

[10]

The biological effects of substituted quinolines are often attributed to their interaction with

various cellular targets and signaling pathways. Two such pathways that are frequently
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implicated are the p53 and NF-κB signaling cascades, which are crucial in regulating cellular

processes like apoptosis, inflammation, and cell proliferation.
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Representative Experimental Protocol: Synthesis
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A common method for the synthesis of 2-chloroquinoline derivatives is the Vilsmeier-Haack

reaction.[11] While a specific protocol for 2-Chloro-6-fluoro-3-methylquinoline is not detailed

in the reviewed literature, a general procedure for a similar compound, 2-chloro-6-

fluoroquinoline-3-carbaldehyde, can be adapted.[11] This reaction typically involves the

formylation of an appropriate acetanilide derivative.

Table 2: Representative Synthesis Protocol for a 2-Chloro-6-substituted-quinoline Derivative

Step Procedure

1. Reagent Preparation
Cool N,N-dimethylformamide (DMF) to 0°C in a

round-bottom flask under an inert atmosphere.

2. Vilsmeier Reagent Formation
Add phosphorus oxychloride (POCl₃) dropwise

to the cooled DMF with constant stirring.

3. Substrate Addition

Add the corresponding substituted acetanilide

(e.g., N-(4-fluorophenyl)acetamide for a 6-fluoro

derivative) portion-wise to the Vilsmeier reagent.

4. Reaction

Heat the reaction mixture at a specified

temperature (e.g., 60-80°C) for several hours.

Monitor the reaction progress by Thin Layer

Chromatography (TLC).

5. Work-up
After completion, pour the reaction mixture into

ice-cold water.

6. Isolation
Collect the precipitated solid by filtration, wash

with water, and dry.

7. Purification

Recrystallize the crude product from a suitable

solvent (e.g., ethyl acetate) to obtain the purified

2-chloro-6-substituted-quinoline derivative.
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Suppliers
2-Chloro-6-fluoro-3-methylquinoline is available from several chemical suppliers, primarily

for research and development purposes.

Table 3: List of Known Suppliers

Supplier Location

Sigma-Aldrich International

ChemicalBook International

Nantong Bosu Pharmaceutical Technology Co.,

Ltd.
China

Mashilabs (Shanghai) Co.,Ltd. China

Shanghai YuanYe Biotechnology Co., Ltd. China

Shandong Ono Chemical Co., Ltd. China

Sichuan BaiPeng Biotechnology Co., Ltd. China

Henan Alfachem Co.,Ltd. China

Shanghai Aladdin Biochemical Technology

Co.,Ltd.
China

Disclaimer: This list is not exhaustive and is for informational purposes only. Availability may

vary.

Conclusion
2-Chloro-6-fluoro-3-methylquinoline is a halogenated and methylated quinoline derivative

with potential for further investigation in drug discovery and development. While specific

biological data for this compound is scarce, the broader family of substituted quinolines exhibits

a wide array of significant pharmacological activities. The information provided in this guide,

including its physicochemical properties, potential therapeutic targets, a representative

synthetic protocol, and supplier information, serves as a valuable resource for researchers

interested in exploring the chemical and biological landscape of this and related compounds.
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Further experimental studies are warranted to fully elucidate the specific biological profile and

therapeutic potential of 2-Chloro-6-fluoro-3-methylquinoline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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